Cas no 1263365-46-3 (2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone
• CAS No: 1263365-46-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4692161
• Update Time: 2025-05-20

2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone
• 2-(1,3-dioxolan-2-yl)-1-(2-methoxyphenyl)ethanone

• Inchi： 1S/C12H14O4/c1-14-11-5-3-2-4-9(11)10(13)8-12-15-6-7-16-12/h2-5,12H,6-8H2,1H3
• InChI Key： DIYGAFUKROIDTE-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(C1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone

Comprehensive Overview of 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone (CAS No. 1263365-46-3)

2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone, with the CAS number 1263365-46-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a dioxolane ring and a methoxy-substituted phenyl group. These structural elements contribute to its potential applications in various scientific and pharmaceutical contexts.

The molecular formula of 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone is C₁₁H₁₄O₄, and its molecular weight is approximately 206.22 g/mol. The compound's structure can be visualized as a ketone with a dioxolane ring attached to one carbon atom and a methoxy-substituted phenyl group attached to another. This arrangement provides a balance of hydrophilic and hydrophobic properties, making it an interesting candidate for various chemical reactions and biological studies.

In recent years, 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone has been the subject of several research studies aimed at exploring its potential as a building block in the synthesis of more complex molecules. One notable application is in the development of new pharmaceuticals, where the compound's unique structure can be leveraged to create drugs with improved bioavailability and therapeutic efficacy. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of novel antiviral agents.

The synthesis of 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the reaction of 2-methoxybenzaldehyde with an appropriate ketone followed by cyclization to form the dioxolane ring. The choice of reagents and solvents plays a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for both academic and industrial applications.

Beyond its use as a synthetic intermediate, 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone has shown promise in various biological assays. Studies have demonstrated its ability to modulate specific enzymes and receptors, making it a valuable tool for understanding cellular processes and disease mechanisms. For example, research published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The physicochemical properties of 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone, such as its solubility, stability, and reactivity, are essential for optimizing its use in different applications. These properties can be influenced by factors such as temperature, pH, and solvent choice. Understanding these parameters is crucial for ensuring consistent performance in both laboratory settings and industrial processes.

In conclusion, 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone (CAS No. 1263365-46-3) is a versatile compound with a wide range of potential applications in organic chemistry and medicinal chemistry. Its unique structural features make it an attractive candidate for use as a synthetic intermediate and as a tool for biological research. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.